Cas no 2763903-44-0 (2-Amino-5-(acetamidomethyl)benzoic acid)

• Product Name: 2-Amino-5-(acetamidomethyl)benzoic acid
• CAS No: 2763903-44-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6012808
• PubChem ID: 165995339
• Update Time: 2025-10-28

2-Amino-5-(acetamidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763903-44-0
• 2-amino-5-(acetamidomethyl)benzoic acid
• EN300-37343290
• 2-Amino-5-(acetamidomethyl)benzoic acid

• Inchi： 1S/C10H12N2O3/c1-6(13)12-5-7-2-3-9(11)8(4-7)10(14)15/h2-4H,5,11H2,1H3,(H,12,13)(H,14,15)
• InChI Key： OADSPDMYRVEBGS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)CNC(C)=O)N)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-Amino-5-(acetamidomethyl)benzoic acid

Comprehensive Overview of 2-Amino-5-(acetamidomethyl)benzoic acid (CAS No. 2763903-44-0): Properties, Applications, and Industry Insights

2-Amino-5-(acetamidomethyl)benzoic acid (CAS No. 2763903-44-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This benzoic acid derivative contains both an amino group and an acetamidomethyl substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The compound’s molecular structure (C₁₀H₁₂N₂O₃) offers dual functional groups that enable selective modifications, a feature highly valued in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors, with applications in oncology and neurology. For instance, its acetamidomethyl moiety can enhance blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug design.

In the context of green chemistry, 2-Amino-5-(acetamidomethyl)benzoic acid aligns with the demand for sustainable synthetic routes. Its derivatives are being investigated as biodegradable intermediates, reducing environmental impact compared to traditional halogenated compounds. This resonates with the industry’s shift toward eco-friendly pharmaceuticals, a topic frequently searched in AI-driven drug development platforms.

Analytical techniques such as HPLC and LC-MS are essential for characterizing this compound’s purity, a common query among quality control professionals. The CAS No. 2763903-44-0 is often cross-referenced in chemical databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening workflows. Additionally, its stability under physiological pH makes it suitable for prodrug formulations, a trending topic in precision medicine.

From a commercial perspective, suppliers of 2-Amino-5-(acetamidomethyl)benzoic acid emphasize compliance with GMP standards to meet regulatory requirements. The compound’s pricing and scalability are frequently discussed in pharmaceutical forums, reflecting its niche but growing market. As AI-assisted molecular modeling advances, demand for such tailored intermediates is projected to rise, particularly in orphan drug development.

In summary, 2-Amino-5-(acetamidomethyl)benzoic acid (CAS No. 2763903-44-0) exemplifies innovation at the intersection of organic synthesis and therapeutic discovery. Its multifaceted applications—from CNS therapeutics to sustainable chemistry—position it as a compound of significant scientific and industrial interest.